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Compound of Interest

Compound Name: 2-Amino-5-nitrobenzophenone

Cat. No.: B023384 Get Quote

The proper disposal of 2-amino-5-nitrobenzophenone is critical for ensuring laboratory safety,

protecting the environment, and maintaining regulatory compliance. As a chemical classified

with specific hazards, it must be managed as hazardous waste. Improper disposal, such as

discarding it in the regular trash or pouring it down the drain, is prohibited and can lead to

significant environmental contamination and legal repercussions.[1][2]

This guide provides a comprehensive, step-by-step procedure for the safe handling and

disposal of 2-amino-5-nitrobenzophenone, tailored for research and drug development

professionals.

Hazard Profile and Safety Summary
2-Amino-5-nitrobenzophenone is considered a hazardous substance. Understanding its

properties is the first step toward safe handling and disposal. Key hazard information is

summarized in the table below.
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Property Data Reference

CAS Number 1775-95-7 --INVALID-LINK--[3]

Physical State Powder / Solid --INVALID-LINK--

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

--INVALID-LINK--[3]

Signal Word Warning --INVALID-LINK--[3]

Storage Class 11 - Combustible Solids --INVALID-LINK--

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps from initial handling to final disposal. Adherence to

your institution's specific Environmental Health and Safety (EHS) guidelines is mandatory.

Step 1: Wear Appropriate Personal Protective
Equipment (PPE)
Before handling 2-amino-5-nitrobenzophenone for disposal, ensure you are wearing the

correct PPE to prevent exposure.

Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety glasses

conforming to EN166 (EU) or NIOSH (US) standards.[3]

Skin Protection: Wear compatible, chemical-resistant gloves and protective clothing to

prevent skin contact.[4]

Respiratory Protection: If there is a risk of dust formation or if exposure limits are exceeded,

use a full-face respirator with an appropriate filter (e.g., N95 for dust).[3]

Step 2: Waste Characterization and Segregation
Properly characterizing and segregating chemical waste is a cornerstone of safe laboratory

practice and is required by regulations such as the Resource Conservation and Recovery Act
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(RCRA).[1]

Treat as Hazardous Waste: Due to its identified hazards, 2-amino-5-nitrobenzophenone
must be managed as hazardous waste.

Do Not Mix Waste Streams: Avoid mixing this chemical with other waste types, especially

incompatible materials.[5]

Keep organic solids separate from liquid waste.

Segregate halogenated and non-halogenated solvent wastes if applicable to your lab's

procedures.[5]

Never mix hazardous waste with non-hazardous waste.[6]

Step 3: Use Proper Containers and Labeling
Waste must be accumulated in appropriate, clearly labeled containers at or near the point of

generation.[1]

Container Selection: Use a container that is chemically compatible with 2-amino-5-
nitrobenzophenone. The container must be in good condition, free from leaks or damage,

and have a secure, leak-proof lid.[1][2]

Labeling: Clearly label the container with the words "Hazardous Waste." The label must also

include:

The full chemical name: "2-Amino-5-nitrobenzophenone"

The accumulation start date.

A clear description of the associated hazards (e.g., "Irritant," "Skin/Eye Irritant").

Step 4: Store Waste Safely Prior to Disposal
Store the sealed waste container in a designated, well-ventilated satellite accumulation area

within the laboratory.
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Ensure the storage area is away from heat and sources of ignition.[7]

Use secondary containment (such as a larger, chemically resistant tub) to contain potential

spills.[1]

Keep containers closed except when adding waste.[2][5]

Step 5: Arrange for Professional Disposal
Laboratory personnel are prohibited from disposing of hazardous chemicals in the sewer or

regular trash.[2][6]

Contact Your EHS Office: Follow your institution's established procedures for hazardous

waste collection. This typically involves contacting the Environmental Health and Safety

(EHS) or a similar department to schedule a pickup.[6]

Use a Licensed Vendor: The waste will be handled by a licensed hazardous waste disposal

company that will transport it to an approved treatment, storage, and disposal facility (TSDF).

Step 6: Decontaminate Empty Containers
A container that held 2-amino-5-nitrobenzophenone is not considered "empty" until it has

been properly decontaminated.

Rinsing Procedure: Rinse the empty container with a suitable solvent (e.g., acetone or

ethanol) three times.

Collect Rinsate: The solvent used for rinsing (rinsate) must be collected and managed as

hazardous waste.[5]

Final Disposal: Once triple-rinsed, deface or remove the original label from the container.[6]

The clean, defaced container can then typically be disposed of in the regular trash or

recycled according to institutional policy.

Hazardous Waste Characterization Protocols
Under the EPA's Resource Conservation and Recovery Act (RCRA), a chemical waste is

considered hazardous if it is specifically listed or if it exhibits one of four characteristics:
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ignitability, corrosivity, reactivity, or toxicity.[1] While 2-amino-5-nitrobenzophenone is not

explicitly on the P or U lists of acute hazardous wastes, it must be managed as hazardous due

to its inherent properties.[8]

If this chemical is part of a mixed waste stream, a formal characterization might be necessary:

Ignitability (D001): Assessed by measuring the flash point of a liquid waste.[9]

Corrosivity (D002): Determined by measuring the pH of aqueous waste or its ability to

corrode steel.[9]

Reactivity (D003): Identifies wastes that are unstable, react violently with water, or can

generate toxic gases.

Toxicity (D004-D043): Evaluated using the Toxicity Characteristic Leaching Procedure

(TCLP), which simulates leaching in a landfill. The leachate is then analyzed for specific

contaminants.[10]

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-amino-5-
nitrobenzophenone.
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Caption: Workflow for the safe disposal of 2-Amino-5-nitrobenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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